Cas no 2138146-91-3 (Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate)

Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate structure
2138146-91-3 structure
Product Name:Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate
CAS No:2138146-91-3
MF:C9H14NNaO3S
MW:239.267132282257
CID:6218786
PubChem ID:165454372
Update Time:2025-07-16

Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

    • EN300-723488
    • 2138146-91-3
    • sodium 1-cyclopentanecarbonylazetidine-3-sulfinate
    • Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate
    • Inchi: 1S/C9H15NO3S.Na/c11-9(7-3-1-2-4-7)10-5-8(6-10)14(12)13;/h7-8H,1-6H2,(H,12,13);/q;+1/p-1
    • InChI Key: QOKSAGHODIFQKW-UHFFFAOYSA-M
    • SMILES: S(C1CN(C(C2CCCC2)=O)C1)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 239.05920876g/mol
  • Monoisotopic Mass: 239.05920876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6Ų

Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-723488-1.0g
sodium 1-cyclopentanecarbonylazetidine-3-sulfinate
2138146-91-3
1g
$0.0 2023-06-06

Additional information on Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate

Comprehensive Overview of Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate (CAS No. 2138146-91-3)

Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate (CAS No. 2138146-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopentanecarbonyl and azetidine-sulfinate moieties, is a subject of growing interest in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for novel bioactive molecules, given its ability to modulate molecular interactions in complex systems.

In recent years, the demand for sulfinate derivatives like Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate has surged, driven by their versatility in synthetic chemistry. These compounds are frequently explored for their role in C-S bond formation, a critical step in the synthesis of sulfur-containing pharmaceuticals. The azetidine ring in this compound adds further value, as four-membered nitrogen heterocycles are increasingly recognized for their conformational rigidity and metabolic stability in drug design. This aligns with current trends in medicinal chemistry, where researchers prioritize scaffolds that enhance drug-likeness and target selectivity.

The compound's sodium sulfinate group makes it particularly valuable for modern cross-coupling reactions, which are fundamental to green chemistry initiatives. As the pharmaceutical industry shifts toward more sustainable practices, reagents like Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate are gaining prominence for their ability to facilitate reactions under milder conditions compared to traditional methods. This addresses frequently searched topics such as "eco-friendly synthetic methods" and "reducing organic synthesis waste," which reflect growing environmental concerns among chemists.

From a structural perspective, the combination of cyclopentane and azetidine rings in this molecule offers interesting possibilities for conformational studies. Computational chemists often investigate such systems to understand how ring strain and steric effects influence molecular behavior—a hot topic in computational drug design forums. The compound's potential as a chiral auxiliary or ligand in asymmetric synthesis also makes it relevant to current discussions about enantioselective catalysis, a field experiencing rapid growth due to demand for single-enantiomer pharmaceuticals.

Analytical characterization of Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are common search terms among researchers verifying novel compounds. The sodium counterion provides excellent solubility in polar solvents, making the compound convenient for various solution-phase reactions—a practical advantage frequently mentioned in synthetic methodology papers. This property aligns with industry preferences for reagents that simplify workflow in high-throughput screening environments.

In material science applications, the sulfinate functional group of this compound shows promise for surface modification and polymer chemistry. Recent publications have highlighted similar structures as potential components in functional materials, responding to increased interest in smart materials and nanotechnology. The compound's thermal stability and compatibility with various matrices make it a candidate for exploration in these cutting-edge applications, addressing popular queries about "advanced material precursors."

Quality control aspects of Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate production frequently involve discussions about HPLC methods and residual solvent analysis—topics that rank highly in analytical chemistry search trends. The pharmaceutical industry's stringent requirements for intermediate purity have made these analytical considerations crucial for manufacturers, reflecting broader quality-by-design principles dominating current Good Manufacturing Practice (cGMP) discussions.

As research continues, Sodium 1-cyclopentanecarbonylazetidine-3-sulfinate (CAS No. 2138146-91-3) maintains its relevance through multiple avenues of investigation. Its dual functionality as both a sulfinating agent and a heterocyclic building block positions it uniquely at the intersection of several trending research areas, from fragment-based drug discovery to sustainable chemical synthesis. The compound exemplifies how specialized chemicals can address diverse scientific challenges while aligning with contemporary priorities in molecular innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD